Cas no 936850-88-3 (4-[4-(Trifluoromethyl)phenyl]thiazole-2-thiol)

• Product Name: 4-[4-(Trifluoromethyl)phenyl]thiazole-2-thiol
• CAS No: 936850-88-3
• MF: C₁₀H₆F₃NS₂
• MW: 261.286550045013
• CID: 69587
• PubChem ID: 21409007
• Update Time: 2025-04-18

4-[4-(Trifluoromethyl)phenyl]thiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Trifluoromethyl)phenyl]thiazole-2-thiol
• 4-[4-(trifluoromethyl)phenyl]-2(3H)-Thiazolethione
• 4-[4-(trifluoromethyl)phenyl]-3H-1,3-thiazole-2-thione
• 4-[4-(Trifluoromethyl)phenyl]-1,3-thiazole-2(3H)-thione
• 936850-88-3
• 4-(4-(trifluoromethyl)phenyl)thiazole-2-thiol
• DTXSID10613286
• CHEMBL4104991
• SCHEMBL4183399
• FT-0735425
• AKOS013630341

• Inchi： 1S/C10H6F3NS2/c11-10(12,13)7-3-1-6(2-4-7)8-5-16-9(15)14-8/h1-5H,(H,14,15)
• InChI Key： UYRZHHFWQRSQLU-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1)C1C=CC(C(F)(F)F)=CC=1)=S

Computed Properties

• Exact Mass: 260.98900
• Monoisotopic Mass: 260.98937603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.51
• PSA: 79.93000
• LogP: 4.11760